Cas no 898438-04-5 (N-(2-chlorophenyl)methyl-2-{5-oxo-4H,5H-1,2,3triazolo1,5-aquinazolin-4-yl}acetamide)

N-(2-chlorophenyl)methyl-2-{5-oxo-4H,5H-1,2,3triazolo1,5-aquinazolin-4-yl}acetamide structure
898438-04-5 structure
Product Name:N-(2-chlorophenyl)methyl-2-{5-oxo-4H,5H-1,2,3triazolo1,5-aquinazolin-4-yl}acetamide
CAS No:898438-04-5
MF:C18H14ClN5O2
MW:367.789062023163
CID:5976042
PubChem ID:7286746
Update Time:2025-07-16

N-(2-chlorophenyl)methyl-2-{5-oxo-4H,5H-1,2,3triazolo1,5-aquinazolin-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-chlorophenyl)methyl-2-{5-oxo-4H,5H-1,2,3triazolo1,5-aquinazolin-4-yl}acetamide
    • N-(2-chlorobenzyl)-2-(5-oxo-[1,2,3]triazolo[1,5-a]quinazolin-4(5H)-yl)acetamide
    • N-[(2-chlorophenyl)methyl]-2-(5-oxotriazolo[1,5-a]quinazolin-4-yl)acetamide
    • AKOS005714704
    • SR-01000913900
    • 898438-04-5
    • F2579-0021
    • N-(2-chlorobenzyl)-2-(5-oxo[1,2,3]triazolo[1,5-a]quinazolin-4(5H)-yl)acetamide
    • SR-01000913900-1
    • Inchi: 1S/C18H14ClN5O2/c19-14-7-3-1-5-12(14)9-20-16(25)11-23-17-10-21-22-24(17)15-8-4-2-6-13(15)18(23)26/h1-8,10H,9,11H2,(H,20,25)
    • InChI Key: JSOLKLJFONNOIO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CNC(CN1C(C2C=CC=CC=2N2C1=CN=N2)=O)=O

Computed Properties

  • Exact Mass: 367.0836024g/mol
  • Monoisotopic Mass: 367.0836024g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 548
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 80.1Ų

N-(2-chlorophenyl)methyl-2-{5-oxo-4H,5H-1,2,3triazolo1,5-aquinazolin-4-yl}acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2579-0021-2μmol
N-[(2-chlorophenyl)methyl]-2-{5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-4-yl}acetamide
898438-04-5 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2579-0021-5μmol
N-[(2-chlorophenyl)methyl]-2-{5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-4-yl}acetamide
898438-04-5 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2579-0021-10μmol
N-[(2-chlorophenyl)methyl]-2-{5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-4-yl}acetamide
898438-04-5 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2579-0021-1mg
N-[(2-chlorophenyl)methyl]-2-{5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-4-yl}acetamide
898438-04-5 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2579-0021-2mg
N-[(2-chlorophenyl)methyl]-2-{5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-4-yl}acetamide
898438-04-5 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2579-0021-3mg
N-[(2-chlorophenyl)methyl]-2-{5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-4-yl}acetamide
898438-04-5 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2579-0021-4mg
N-[(2-chlorophenyl)methyl]-2-{5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-4-yl}acetamide
898438-04-5 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2579-0021-5mg
N-[(2-chlorophenyl)methyl]-2-{5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-4-yl}acetamide
898438-04-5 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2579-0021-10mg
N-[(2-chlorophenyl)methyl]-2-{5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazolin-4-yl}acetamide
898438-04-5 90%+
10mg
$79.0 2023-05-16

Additional information on N-(2-chlorophenyl)methyl-2-{5-oxo-4H,5H-1,2,3triazolo1,5-aquinazolin-4-yl}acetamide

Introduction to N-(2-chlorophenyl)methyl-2-{5-oxo-4H,5H-1,2,3triazolo1,5-aquinazolin-4-yl}acetamide and Its Significance in Modern Chemical Biology

N-(2-chlorophenyl)methyl-2-{5-oxo-4H,5H-1,2,3triazolo1,5-aquinazolin-4-yl}acetamide (CAS No: 898438-04-5) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit promising properties for therapeutic applications, particularly in the realm of drug discovery and development.

The molecular structure of N-(2-chlorophenyl)methyl-2-{5-oxo-4H,5H-1,2,3triazolo1,5-aquinazolin-4-yl}acetamide incorporates several key pharmacophoric elements that contribute to its biological relevance. The presence of a 2-chlorophenyl moiety suggests potential interactions with specific binding sites on biological targets, while the triazoloquinazoline scaffold is known for its versatility in modulating various biological pathways. These structural components make the compound a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that can serve as scaffolds for drug design. The triazoloquinazoline core is particularly noteworthy due to its ability to engage in multiple hydrogen bonding interactions and its stability under various chemical conditions. These properties make it an attractive component for designing molecules with enhanced binding affinity and selectivity.

The synthesis of N-(2-chlorophenyl)methyl-2-{5-oxo-4H,5H-1,2,3triazolo1,5-aquinazolin-4-yl}acetamide involves a series of well-defined chemical transformations that highlight the expertise required in modern organic synthesis. The process typically begins with the preparation of key intermediates such as 2-chlorobenzaldehyde and 5-amino-1,2-dihydro-4H-[1,2,3]triazolol[4,5-d]quinazolin-4-one. These intermediates are then coupled using established methodologies such as condensation reactions and nucleophilic substitutions. The final step involves the introduction of the acetamide moiety through amidation reactions, which are carefully optimized to ensure high yields and purity.

The importance of this compound is further underscored by its potential applications in addressing various therapeutic challenges. Current research indicates that molecules with similar structural motifs may exhibit inhibitory activity against enzymes and receptors involved in inflammatory responses and cancer progression. The 2-chlorophenyl group is particularly interesting as it can modulate electronic properties and enhance metabolic stability, making it a desirable feature for drug candidates.

Recent studies have demonstrated the efficacy of related compounds in preclinical models, providing a strong rationale for exploring the biological activity of N-(2-chlorophenyl)methyl-2-{5-oxo-4H,5H-1,2,3triazolo1,5-aquinazolin-4-yl}acetamide. These investigations have revealed promising results in terms of target engagement and pharmacokinetic profiles. For instance, preliminary data suggest that this compound may interact with specific kinases and transcription factors that play crucial roles in cellular signaling pathways associated with disease states.

The development of this compound also aligns with broader trends in drug discovery towards more personalized and targeted therapies. By leveraging advanced computational methods and high-throughput screening techniques, researchers can rapidly assess the potential biological activity of novel molecules like N-(2-chlorophenyl)methyl-2-{5-oxo-4H,5H-1,2,3triazolo1,5-aquinazolin-4-yxl}acetamide. These approaches enable the identification of lead compounds that can be further optimized for clinical use.

In conclusion, N-(2-chlorophenyl)methyl-{}>{>{>{>{}{}}{}{}}{}{}}{}{}}{}{}}{}{}}{}{}}{}{}}{}{}}{}{}}{}{}}{}{}}{} acetamide (CAS No: <898438-

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.